Cas no 874637-45-3 (1-(3-methylphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(3-methylphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 874637-45-3
• MF: C₂₆H₂₅N₃O
• MW: 395.496206045151
• CID: 5556655
• Update Time: 2025-07-16

1-(3-methylphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-4-[1-[(4-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one
• 1-(3-methylphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C26H25N3O/c1-18-10-12-20(13-11-18)16-29-24-9-4-3-8-23(24)27-26(29)21-15-25(30)28(17-21)22-7-5-6-19(2)14-22/h3-14,21H,15-17H2,1-2H3
• InChI Key： HIYMVAQPJHARQD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C)=C2)CC(C2N(CC3=CC=C(C)C=C3)C3=CC=CC=C3N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-methylphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Chemical Compound CAS No. 874637-45-3: 1-(3-methylphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

The compound with CAS No. 874637-45-3, named 1-(3-methylphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, is a complex organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug development, particularly in the design of novel therapeutic agents targeting specific cellular pathways.

The molecular structure of 1-(3-methylphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is characterized by a pyrrolidinone ring fused with a benzodiazole moiety. The presence of methyl-substituted phenyl groups at specific positions enhances its stability and bioavailability. Researchers have reported that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory processes, making it a candidate for anti-inflammatory drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using environmentally friendly methods. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. This approach aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

Benzodiazole derivatives, such as this compound, have been extensively studied for their applications in optoelectronics and sensor technologies. The unique electronic properties of the benzodiazole moiety contribute to its ability to act as a photosensitive material in organic light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into OLED architectures can enhance device efficiency and stability.

In terms of pharmacokinetics, pyrrolidinone-containing compounds like this one exhibit favorable absorption profiles in vivo. Preclinical studies have shown that this compound achieves high plasma concentrations following oral administration, indicating its potential for systemic drug delivery. Furthermore, its metabolic stability has been evaluated using liver microsomes, revealing minimal susceptibility to phase I metabolism.

The development of benzodiazole-based therapeutics has been a focal point in oncology research. This compound has shown selective cytotoxicity against cancer cell lines, particularly those resistant to conventional chemotherapy agents. Mechanistic studies suggest that its anticancer activity is mediated through the modulation of apoptosis-inducing pathways and inhibition of tumor angiogenesis.

Environmental impact assessments are critical for ensuring the sustainable use of chemical compounds like CAS No. 874637-45-3. Recent research has focused on evaluating its biodegradability under various environmental conditions. Results indicate that this compound undergoes rapid degradation in aerobic soil systems, reducing its potential ecological footprint.

In conclusion, CAS No. 874637-45-3 represents a promising molecule with diverse applications across multiple scientific domains. Its unique chemical structure, coupled with advancements in synthetic and analytical techniques, positions it as a valuable asset in both academic and industrial research settings.